2-(methylthio)-5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole

• IUPAC Name: 5-(4-methylphenyl)-2-methylsulfanyl-1-[4-(trifluoromethoxy)phenyl]imidazole
• InChI: InChI=1S/C18H15F3N2OS/c1-12-3-5-13(6-4-12)16-11-22-17(25-2)23(16)14-7-9-15(10-8-14)24-18(19,20)21/h3-11H,1-2H3
• InChI Key: CZEGBRXNUAZKTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)(F)F)SC
• Molecular Formula: C18H15F3N2OS
• Molecular Weight: 364.4 g/mol
• CAS No.: 1226448-03-8

Description

2-(methylthio)-5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole is a useful research compound. Its molecular formula is C18H15F3N2OS and its molecular weight is 364.39. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Imidazole derivatives, such as 1-(p-tolyl)-4-methylimidazole, have demonstrated significant efficiency as corrosion inhibitors for metals like copper. These compounds exhibit low activation energies and standard free energies of adsorption, indicating their physisorption on the metal surface. The adsorptive behavior follows a Freundlich-type isotherm, suggesting potential applications in protecting metals from corrosion in various industrial settings (Gašparac, Martin, & Stupnišek-lisac, 2000).

Antioxidant Activity

Certain imidazole derivatives have been explored for their antioxidant properties, which could be leveraged in developing therapeutic agents against oxidative stress-related diseases. For instance, studies on 2,3-dihydrobenzo[b]selenophene-5-ol antioxidants reveal their potential in inhibiting lipid peroxidation, highlighting the role of imidazole derivatives in biomedical applications aimed at combating oxidative damage (Kumar et al., 2007).

Epoxy Resin Curing

Imidazole compounds are known for their catalytic activity in the curing of epoxy resins, which are widely used in the production of composites, coatings, and adhesives. The high catalytic efficiency of imidazoles like 2-ethyl-4-methylimidazole in epoxy resin curing processes suggests that similar derivatives could find applications in enhancing the mechanical and thermal properties of epoxy-based materials (Farkas & Strohm, 1968).

Catalysis and Ionic Liquids

Imidazole derivatives have been utilized as additives in ionic liquids, offering a pathway to novel room-temperature ionic liquids (RTILs) with potential applications in catalysis, electrochemistry, and solvent systems. These compounds can modify the conductivity and phase behavior of ionic liquids, enabling their use in diverse chemical processes and environmental technologies (Zhang, Martin, & Desmarteau, 2003).